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Compound of Interest

Compound Name: kb-NB142-70

Cat. No.: B608308 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: kb-NB142-70 is a potent and selective inhibitor of the Protein Kinase D (PKD)

family of serine/threonine kinases.[1][2][3] With IC₅₀ values of 28.3 nM, 58.7 nM, and 53.2 nM

for PKD1, PKD2, and PKD3 respectively, it serves as a critical tool in cell signaling research.[1]

[4][5] PKD is implicated in a wide array of biological processes, including cell proliferation,

migration, immune regulation, and membrane trafficking.[6] Due to its role in pathological

processes such as cancer cell growth and invasion, kb-NB142-70 is frequently used in

oncological and cell biology studies.[7] This document provides a detailed protocol for the

preparation, storage, and handling of kb-NB142-70 stock solutions using Dimethyl Sulfoxide

(DMSO) as the solvent.

Compound Data and Properties
All quantitative data for kb-NB142-70 is summarized in the table below. This information is

crucial for accurate stock solution preparation and experimental design.
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Property Value Reference(s)

Chemical Name

9-hydroxy-3,4-dihydro-2H-

[1]benzothiolo[2,3-f][1]

[3]thiazepin-5-one

[2]

Molecular Formula C₁₁H₉NO₂S₂ [1][3]

Molecular Weight 251.32 g/mol [1][2][6]

CAS Number 1233533-04-4 [1][2][3]

Appearance
White to gray crystalline

solid/powder
[8][9]

Purity Typically ≥98% (via HPLC) [1][3]

Solubility in DMSO

Soluble up to 100 mM (25.13

mg/mL). May require

sonication for high

concentrations.

[3][8]

Solid Storage
Store at -20°C for long-term

(months to years).
[5][6][8]

Experimental Protocol: Stock Solution Preparation
Materials and Equipment

kb-NB142-70 solid powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated pipettes and sterile, low-retention pipette tips

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer and/or sonicator

Analytical balance (if weighing is required)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
kb-NB142-70 is for research use only and is not intended for human or veterinary use.[1][6]

Handle the compound and DMSO in a well-ventilated area or a chemical fume hood.

Always wear appropriate PPE to avoid skin and eye contact.

Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.[1][2]

[4]

Step-by-Step Calculation for a 10 mM Stock Solution
The most common method is to add a calculated volume of DMSO to a pre-weighed vial of the

compound. The formula to determine the required volume of solvent is:

Volume (μL) = [Mass of Compound (mg) / Molecular Weight ( g/mol )] * 1,000,000 / Desired

Concentration (mM)

Example Calculation: To prepare a 10 mM stock solution from 10 mg of kb-NB142-70 (M.Wt =

251.32).

Volume (μL) = [10 mg / 251.32 g/mol ] * 1,000,000 / 10 mM

Volume (μL) = 0.039789 * 100,000

Volume (μL) ≈ 3979 μL

Therefore, you would add 3.98 mL of DMSO to 10 mg of kb-NB142-70 to get a 10 mM stock

solution.

Procedure
Preparation: Allow the vial of kb-NB142-70 powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent moisture condensation.

Collection: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[10]
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Solvent Addition: Using a calibrated pipette, carefully add the calculated volume of DMSO

(e.g., 3.98 mL for 10 mg) to the vial.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be formed.

Confirmation: Visually inspect the solution against a light source to ensure there are no

visible particulates. If dissolution is slow, brief sonication or gentle warming may be applied.

[2][8]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[4][8]

Storage and Stability
Proper storage is critical to maintain the activity of the kb-NB142-70 stock solution.

Solution Type
Storage
Temperature

Stability Period Recommendations

Stock Solution in

DMSO
-20°C Up to 1 year

Suitable for frequent

use. Avoid freeze-

thaw cycles.[4][8]

Stock Solution in

DMSO
-80°C Up to 2 years

Recommended for

long-term storage.[4]

[8]

Note: It is generally advised to use freshly prepared solutions for optimal results.[2]

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing kb-NB142-70 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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